Cas no 1346521-43-4 (4-chloro-1,1-difluorobut-1-ene)
4-Chloro-1,1-difluorobut-1-ene is a fluorinated organic compound featuring a chloro-substituted butene backbone with two fluorine atoms at the terminal carbon. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for introducing difluoroalkyl groups. Its electron-withdrawing fluorine atoms enhance electrophilic character, facilitating nucleophilic substitution or addition reactions. The compound’s stability and selectivity render it suitable for applications in pharmaceuticals, agrochemicals, and specialty materials. Its well-defined molecular structure ensures consistent performance in synthetic pathways, while the chloro and difluoro functionalities offer versatile modification sites for further derivatization. Proper handling under inert conditions is recommended due to its potential sensitivity to moisture or air.
1346521-43-4 structure
Product Name:4-chloro-1,1-difluorobut-1-ene
CAS No:1346521-43-4
MF:C4H5ClF2
MW:126.532307386398
CID:1243260
PubChem ID:53874675
Update Time:2025-06-07
4-chloro-1,1-difluorobut-1-ene Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-1,1-difluorobut-1-ene
- 1346521-43-4
- DTXSID30707318
- SCHEMBL8631232
- HFOJHYWCUHUJPG-UHFFFAOYSA-N
- 4,4-Difluorobut-3-en-1-yl chloride
-
- Inchi: 1S/C4H5ClF2/c5-3-1-2-4(6)7/h2H,1,3H2
- InChI Key: HFOJHYWCUHUJPG-UHFFFAOYSA-N
- SMILES: ClCC/C=C(\F)/F
Computed Properties
- Exact Mass: 126.0047842g/mol
- Monoisotopic Mass: 126.0047842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 66.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 0Ų
4-chloro-1,1-difluorobut-1-ene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C585443-50mg |
4-Chloro-1,1-difluorobut-1-ene |
1346521-43-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C585443-100mg |
4-Chloro-1,1-difluorobut-1-ene |
1346521-43-4 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C585443-500mg |
4-Chloro-1,1-difluorobut-1-ene |
1346521-43-4 | 500mg |
$ 275.00 | 2022-06-06 | ||
| Apollo Scientific | PC51109-1g |
4-Chloro-1,1-difluorobut-1-ene |
1346521-43-4 | 97% | 1g |
£140.00 | 2025-02-21 | |
| Apollo Scientific | PC51109-5g |
4-Chloro-1,1-difluorobut-1-ene |
1346521-43-4 | 97% | 5g |
£531.00 | 2025-02-21 |
4-chloro-1,1-difluorobut-1-ene Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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